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4-(1H-Benzimidazol-2-yl)-3-(2,4-dihydroxyphenyl)-1H-pyrazole-5-propanoic Acid 4-(1H-Benzimidazol-2-yl)-3-(2,4-dihydroxyphenyl)-1H-pyrazole-5-propanoic Acid
Brand Name: Vulcanchem
CAS No.: 1217314-90-3
VCID: VC20823412
InChI: InChI=1S/C19H16N4O4/c24-10-5-6-11(15(25)9-10)18-17(14(22-23-18)7-8-16(26)27)19-20-12-3-1-2-4-13(12)21-19/h1-6,9,24-25H,7-8H2,(H,20,21)(H,22,23)(H,26,27)
SMILES: C1=CC=C2C(=C1)NC(=N2)C3=C(NN=C3C4=C(C=C(C=C4)O)O)CCC(=O)O
Molecular Formula: C19H16N4O4
Molecular Weight: 364.4 g/mol

4-(1H-Benzimidazol-2-yl)-3-(2,4-dihydroxyphenyl)-1H-pyrazole-5-propanoic Acid

CAS No.: 1217314-90-3

Cat. No.: VC20823412

Molecular Formula: C19H16N4O4

Molecular Weight: 364.4 g/mol

* For research use only. Not for human or veterinary use.

4-(1H-Benzimidazol-2-yl)-3-(2,4-dihydroxyphenyl)-1H-pyrazole-5-propanoic Acid - 1217314-90-3

Specification

CAS No. 1217314-90-3
Molecular Formula C19H16N4O4
Molecular Weight 364.4 g/mol
IUPAC Name 3-[4-(1H-benzimidazol-2-yl)-3-(2,4-dihydroxyphenyl)-1H-pyrazol-5-yl]propanoic acid
Standard InChI InChI=1S/C19H16N4O4/c24-10-5-6-11(15(25)9-10)18-17(14(22-23-18)7-8-16(26)27)19-20-12-3-1-2-4-13(12)21-19/h1-6,9,24-25H,7-8H2,(H,20,21)(H,22,23)(H,26,27)
Standard InChI Key QNVYIOOYFDSHNY-WQRHYEAKSA-N
Isomeric SMILES C1=CC=C2C(=C1)NC(=N2)C\3=C(NN/C3=C\4/C=CC(=O)C=C4O)CCC(=O)O
SMILES C1=CC=C2C(=C1)NC(=N2)C3=C(NN=C3C4=C(C=C(C=C4)O)O)CCC(=O)O
Canonical SMILES C1=CC=C2C(=C1)NC(=N2)C3=C(NNC3=C4C=CC(=O)C=C4O)CCC(=O)O

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